Cas no 16789-57-4 (Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI))

Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI) structure
16789-57-4 structure
Product Name:Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI)
CAS No:16789-57-4
MF:C11H14ClN5O4
MW:315.712960720062
CID:230983
PubChem ID:268854
Update Time:2025-04-19

Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI)
    • 2-Chlor-6-methyl-4-phenyl-3-vinylchinolin
    • 2-chloro-6-methyl-4-phenyl-3-vinyl-quinoline
    • CTK2E2433
    • Quinoline, 2-chloro-3-ethenyl-6-methyl-4-phenyl-
    • NSC109309
    • 2-chloro-n-methyl-9-pentopyranosyl-9h-purin-6-amine
    • DTXSID40937407
    • NSC-109309
    • 16789-57-4
    • Inchi: 1S/C11H14ClN5O4/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(18)2-21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)
    • InChI Key: KLNBXQNYWFUAAM-UHFFFAOYSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO1)O)O)O)NC

Computed Properties

  • Exact Mass: 315.07362
  • Monoisotopic Mass: 315.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.96
  • Boiling Point: 549.7°Cat760mmHg
  • Flash Point: 286.3°C
  • Refractive Index: 1.823
  • PSA: 125.55
  • LogP: -0.79410
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